molecular formula C17H21NO4 B8319800 1-(3,4-Methylenedioxyphenyl)-4-methyl-5-morpholino-1-pentene-3-one

1-(3,4-Methylenedioxyphenyl)-4-methyl-5-morpholino-1-pentene-3-one

Cat. No.: B8319800
M. Wt: 303.35 g/mol
InChI Key: XMZQGLGFSBRADW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3,4-Methylenedioxyphenyl)-4-methyl-5-morpholino-1-pentene-3-one is a useful research compound. Its molecular formula is C17H21NO4 and its molecular weight is 303.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H21NO4

Molecular Weight

303.35 g/mol

IUPAC Name

1-(1,3-benzodioxol-5-yl)-4-methyl-5-morpholin-4-ylpent-1-en-3-one

InChI

InChI=1S/C17H21NO4/c1-13(11-18-6-8-20-9-7-18)15(19)4-2-14-3-5-16-17(10-14)22-12-21-16/h2-5,10,13H,6-9,11-12H2,1H3

InChI Key

XMZQGLGFSBRADW-UHFFFAOYSA-N

Canonical SMILES

CC(CN1CCOCC1)C(=O)C=CC2=CC3=C(C=C2)OCO3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 20 g of 1-(3,4-methylenedioxyphenyl)-1-pentene-3-one (0.1 mole), 3 g of paraformaldehyde (0.1 mole) and 12.2 g of morpholine hydrochloride (0.1 mole) in 100 cm3 of absolute alcohol adjusted to a pH of 3 is refluxed for 9 hours. The alcohol is removed and the product is taken up in water. The product is then extracted with chloroform, and the basic, aqueous phase is taken and re-extracted with benzene. A yellow oil is obtained which can be used for the reduction of Example 6.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
12.2 g
Type
reactant
Reaction Step One
[Compound]
Name
alcohol
Quantity
100 mL
Type
solvent
Reaction Step One

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